Cas no 1256790-91-6 (6-ethynyl-1H-pyrrolo3,2-bpyridine)

• Product Name: 6-ethynyl-1H-pyrrolo3,2-bpyridine
• CAS No: 1256790-91-6
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD18255870
• CID: 5616621
• PubChem ID: 74787844
• Update Time: 2025-06-27

6-ethynyl-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1h-pyrrolo[3,2-b]pyridine,6-ethynyl-
• 6-ethynyl-1H-pyrrolo[3,2-b]pyridine
• SCHEMBL16774902
• EN300-3193605
• 1256790-91-6
• DTXSID501293760
• 1H-Pyrrolo[3,2-b]pyridine, 6-ethynyl-
• 6-ethynyl-1H-pyrrolo3,2-bpyridine

• MDL： MFCD18255870
• Inchi： 1S/C9H6N2/c1-2-7-5-9-8(11-6-7)3-4-10-9/h1,3-6,10H
• InChI Key： MHDBZOMBGCHBKI-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=C(C#C)C=N2

Computed Properties

• Exact Mass: 142.053098200g/mol
• Monoisotopic Mass: 142.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-ethynyl-1H-pyrrolo3,2-bpyridine

6-Ethynyl-1H-Pyrrolo[3,2-b]Pyridine: A Comprehensive Overview

6-Ethynyl-1H-pyrrolo[3,2-b]pyridine, also known by its CAS number CAS No. 1256790-91-6, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its ability to participate in a wide range of chemical reactions. The molecule consists of a pyrrolopyridine core with an ethynyl group at the 6-position, which imparts unique electronic and steric properties.

Recent studies have highlighted the importance of 6-ethynyl-1H-pyrrolo[3,2-b]pyridine in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel π-conjugated systems, which are critical for applications in organic electronics. The compound's ability to form stable aromatic systems makes it a valuable precursor for the design of materials with tailored electronic properties.

In the realm of drug discovery, 6-ethynyl-1H-pyrrolo[3,2-b]pyridine has shown promise as a scaffold for bioactive molecules. Its rigid structure and ability to engage in hydrogen bonding interactions make it an attractive candidate for designing drugs targeting specific biological pathways. Recent findings suggest that derivatives of this compound may exhibit potent inhibitory activity against certain enzymes, opening new avenues for therapeutic development.

The synthesis of CAS No. 1256790-91-6 involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. This is followed by functionalization at the 6-position with an ethynyl group through methods such as Sonogashira coupling or other cross-coupling reactions. The choice of synthetic pathway depends on the desired regioselectivity and scalability of the process.

From a materials science perspective, 6-ethynyl-1H-pyrrolo[3,2-b]pyridine has been utilized in the construction of two-dimensional materials and supramolecular assemblies. Its planar structure and ability to form strong intermolecular interactions make it suitable for applications in nanotechnology and optoelectronics. Researchers have demonstrated that films constructed from this compound exhibit excellent charge transport properties, making them candidates for use in organic field-effect transistors (OFETs) and photovoltaic devices.

In addition to its material applications, CAS No. 1256790-91-6 has found utility in catalysis. The compound's ability to act as a ligand in transition metal complexes has been exploited in asymmetric catalysis and enantioselective reactions. Recent studies have shown that palladium complexes derived from this compound can efficiently catalyze cross-coupling reactions under mild conditions, offering a green alternative to traditional methods.

The versatility of 6-ethynyl-1H-pyrrolo[3,2-b]pyridine extends to its use as a building block in supramolecular chemistry. Its ability to form host-guest complexes with various guests has been leveraged in the design of molecular sensors and drug delivery systems. These applications underscore the compound's potential as a multifunctional tool in modern chemistry.

In conclusion, CAS No. 1256790-91-6, or 6-Ethynyl-PyrroloPyridine, is a versatile compound with significant implications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new applications and synthetic strategies for this compound, its role in advancing chemical science is expected to grow even further.